2-(4-benzhydrylpiperazin-1-yl)-N-(4-methoxyphenyl)acetamide
Overview
Description
2-(4-benzhydrylpiperazin-1-yl)-N-(4-methoxyphenyl)acetamide, commonly known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
BRL-15572 acts as a partial agonist of the dopamine D3 receptor and has been found to modulate the activity of this receptor in a dose-dependent manner. It has been proposed that BRL-15572 may act as a functional antagonist of the D3 receptor, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects:
BRL-15572 has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the locomotor activity of rats and has been proposed as a potential treatment for addiction and other neuropsychiatric disorders. BRL-15572 has also been found to modulate the release of dopamine and other neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
BRL-15572 has several advantages for lab experiments. It has been extensively studied and its mechanism of action is well understood. However, it also has several limitations such as its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of BRL-15572. One potential area of research is the development of more potent and selective D3 receptor agonists. Another area of research is the investigation of the potential therapeutic applications of BRL-15572 in various neuropsychiatric disorders. Additionally, the development of novel drug delivery systems for BRL-15572 may also be an interesting area of research.
Synthesis Methods
BRL-15572 can be synthesized using a multi-step process that involves the reaction of piperazine with benzhydrol and 4-methoxyphenylacetic acid. The product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
BRL-15572 has been extensively studied for its potential therapeutic applications. It has been found to exhibit high affinity and selectivity for the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders such as schizophrenia, addiction, and Parkinson's disease.
properties
IUPAC Name |
2-(4-benzhydrylpiperazin-1-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O2/c1-31-24-14-12-23(13-15-24)27-25(30)20-28-16-18-29(19-17-28)26(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,26H,16-20H2,1H3,(H,27,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRVSUJYXGYNEOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
